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In-depth Technical Guide: Antibacterial Agent 46
For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibacterial agent 46 is a novel synthetic compound identified as a potent antibacterial

agent. It belongs to the class of 1,6-diazabicyclo[3.2.1]octan-7-one derivatives. This class of

molecules is of significant interest in the field of antibacterial research due to their primary

mechanism of action as β-lactamase inhibitors. By neutralizing the bacterial defense

mechanism of β-lactamase enzymes, these compounds can restore the efficacy of β-lactam

antibiotics against resistant bacterial strains. This technical guide provides a comprehensive

overview of the chemical structure, properties, and available data on Antibacterial Agent 46.

Chemical Structure and Properties
Antibacterial Agent 46 is the internal designation for the compound with the chemical name

(2S,5R)-7-oxo-N-((S)-pyrrolidin-3-yl)-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octane-2-carboxamide.

Chemical Structure:
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Figure 1: Chemical structure of Antibacterial Agent 46.

Table 1: Chemical and Physical Properties

Property Value Reference

Molecular Formula C₁₂H₁₉N₅O₇S [1]

Molecular Weight 393.38 g/mol [1]

IUPAC Name

(2S,5R)-7-oxo-2-[[[(3S)-

pyrrolidine-3-

carbonyl]amino]carbamoyl]-1,6

-diazabicyclo[3.2.1]octan-6-yl]

hydrogen sulfate

[1]

CAS Number 1452461-36-7 [2]
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While specific antibacterial activity data for Antibacterial Agent 46 is not publicly available in

the reviewed literature, compounds of the diazabicyclooctane (DBO) class are known to exhibit

potent activity against a wide range of Gram-negative bacteria that produce serine β-

lactamases.

Mechanism of Action
The primary mechanism of action for Antibacterial Agent 46 and other DBO derivatives is the

inhibition of bacterial β-lactamase enzymes.[3][4][5] These enzymes are a major cause of

bacterial resistance to β-lactam antibiotics such as penicillins and cephalosporins.

Covalent Bonding: DBOs act as serine β-lactamase inhibitors by forming a stable, covalent

acyl-enzyme intermediate with the serine residue in the active site of the β-lactamase.[3]

Inhibition of Penicillin-Binding Proteins (PBPs): Some DBOs also exhibit intrinsic

antibacterial activity by inhibiting Penicillin-Binding Proteins (PBPs), which are essential

enzymes for bacterial cell wall synthesis.[3] OP0595, a related DBO, was found to inhibit

PBP2 in several Enterobacteriaceae.[3]

"Enhancer" Effect: Certain DBOs can act as "enhancers" for β-lactam antibiotics, potentiating

their activity even in the absence of β-lactamase production.[3] This synergistic effect is

thought to occur when the DBO and the β-lactam agent target different PBPs.[3]

The proposed mechanism of action is visualized in the signaling pathway diagram below.
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Mechanism of Action of Diazabicyclooctane β-Lactamase Inhibitors
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Synthesis Workflow of a DBO Intermediate

(2S, 5R)-5-((benzyloxy) amino)
piperidine-2-carboxylate oxalate

Ammonolysis
(NH₃ in MeOH)

(2S, 5R)-5-[(benzyloxy) amino]
piperidine-2-carboxamide

Cyclization
(Fmoc-Cl, CDI, Et₂NH)

(2S, 5R)-6-(benzyloxy)-7-oxo-1, 6-diazabicyclo
[3.2.1] octane-2-carboxamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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